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Compound of Interest

Compound Name: 2-Chloro-4-iodobenzoic acid

Cat. No.: B136495

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
properties of 2-Chloro-4-iodobenzoic acid, with a focus on its melting point and appearance.
This document is intended to serve as a valuable resource for professionals in research and
development, particularly in the fields of organic synthesis and pharmaceutical sciences.

Introduction

2-Chloro-4-iodobenzoic acid is a halogenated aromatic carboxylic acid. Its molecular
structure, featuring both chlorine and iodine substituents, makes it a versatile building block in
the synthesis of complex organic molecules and active pharmaceutical ingredients. Accurate
characterization of its physical properties is crucial for its application in further research and
development.

Physical and Chemical Properties

A summary of the key physicochemical properties of 2-Chloro-4-iodobenzoic acid is
presented below.
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Property Value

IUPAC Name 2-chloro-4-iodobenzoic acid
CAS Number 145343-76-6

Molecular Formula C7Ha4CIIO2

Molecular Weight 282.46 g/mol

166 - 172 °C[1], 166.0 - 170.0 °C[2], 166-170

Melting Point
°C[3]

Pale pink colored crystalline powder[1], White to

Appearance Light yellow to Light orange powder to crystal[2]
[3]

Experimental Protocols

The following sections detail the standard methodologies for determining the melting point and
appearance of a chemical compound such as 2-Chloro-4-iodobenzoic acid.

The melting point of a solid is the temperature at which it changes state from solid to liquid. For
a pure crystalline solid, this transition occurs over a narrow temperature range. The capillary
method is a common and reliable technique for this determination.[3]

Apparatus and Materials:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Sample of 2-Chloro-4-iodobenzoic acid (dry and finely powdered)

Spatula

Watch glass

Procedure:
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Sample Preparation: Ensure the sample of 2-Chloro-4-iodobenzoic acid is completely dry
and has a fine, powdered consistency to ensure uniform heating.[3]

Loading the Capillary Tube: Place a small amount of the powdered sample on a clean, dry
watch glass. Invert the open end of a capillary tube and press it into the powder. A small
amount of the sample will enter the tube.

Packing the Sample: Tap the sealed end of the capillary tube gently on a hard surface to
cause the sample to fall to the bottom. The packed sample should be approximately 2-3 mm
in height.

Initial Rapid Determination (Optional but Recommended): Place the loaded capillary tube
into the heating block of the melting point apparatus. Heat the sample rapidly to get an
approximate melting point range. This helps in setting the parameters for a more accurate
measurement.

Accurate Melting Point Determination:

o

Allow the apparatus to cool down to at least 20°C below the approximate melting point.

o Insert a new capillary tube with the sample.

o Set the heating rate to a slow and steady increase, typically 1-2°C per minute, as the
expected melting point is approached.

o Observe the sample through the magnifying lens.

o Record the temperature at which the first drop of liquid appears (the beginning of the
melting range).

o Continue to observe and record the temperature at which the last solid crystal melts (the
end of the melting range).

Reporting: The melting point is reported as a range from the temperature at which melting
begins to the temperature at which it is complete.
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The physical appearance of a chemical provides initial qualitative information. This is typically
observed under ambient laboratory conditions.

Procedure:

Place a small, representative sample of 2-Chloro-4-iodobenzoic acid on a clean, white
surface, such as a watch glass or a piece of weighing paper.

e Observe the sample under good lighting.

o State: Note the physical state of the substance (e.qg., solid, liquid, or gas). For 2-Chloro-4-
iodobenzoic acid, it is a solid at room temperature.

o Form/Texture: Describe the form of the solid (e.g., crystalline, powder, amorphous). Note any
specific characteristics like needle-like crystals or a fine powder.

Color: Describe the color of the substance. It is important to note any variations in color.

Workflow for Chemical Characterization

The following diagram illustrates a typical workflow for the physicochemical characterization of
a chemical compound like 2-Chloro-4-iodobenzoic acid.
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Figure 1: Workflow for Physicochemical Characterization
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Caption: Workflow for Physicochemical Characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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